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Compound of Interest

Compound Name: Diisopropyl disulfide

Cat. No.: B147089 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds like Diisopropyl
disulfide. This guide provides immediate and essential safety protocols, operational

procedures, and disposal plans to minimize risks and ensure safe handling.

Chemical Safety Data

Property Value Source

Molecular Formula C6H14S2 [1]

Molecular Weight 150.3 g/mol [1]

Appearance Colorless liquid [1]

Odor Stench [1]

Boiling Point 175 - 176 °C (347 - 348.8 °F) [1]

Flash Point 18 °C (64.4 °F) [1]

Specific Gravity 0.943 [1]

Personal Protective Equipment (PPE)
When handling Diisopropyl disulfide, it is crucial to use appropriate personal protective

equipment to prevent exposure. The following PPE is recommended:
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Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[1] Regulations under 29 CFR 1910.133 or European Standard EN166 should be

followed.[1]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[1] While specific

breakthrough times for Diisopropyl disulfide are not readily available in public resources,

it is recommended to use chemical-resistant gloves. For incidental contact, nitrile gloves

may be suitable. However, for direct or extended contact, it is crucial to consult the glove

manufacturer's resistance data.

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1] However, in case of fire, wear a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[2]

Handling and Storage Procedures
Safe Handling:

Ventilation: Ensure adequate ventilation, especially in confined areas.[1] Use only outdoors

or in a well-ventilated area.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][3] No

smoking is permitted in the handling area.[3]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1][3] Use only

non-sparking tools.[1][3]

Static Discharge: Take precautionary measures against static discharge.[1][3] Ground and

bond containers and receiving equipment.[1][3]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not

eat, drink, or smoke when using this product.[4]
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Storage:

Location: Store in a well-ventilated place.[1][3] Keep the container tightly closed in a dry

area.

Temperature: Keep cool.[3] It is recommended to store in a cool and dark place, below 15°C.

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

reducing agents.[1]

Accidental Release Measures
In the event of a spill or release, follow these steps:

Remove Ignition Sources: Immediately eliminate all sources of ignition.[1]

Ventilate the Area: Ensure adequate ventilation.

Personal Precautions: Wear appropriate PPE, including respiratory protection if necessary.

Avoid breathing vapors, mist, or gas.

Containment: Prevent the spill from entering drains or waterways.

Clean-up: Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable,

closed container for disposal.[1]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[2] Contact a licensed professional waste disposal service to dispose

of this material. Do not allow the chemical to enter drains.[5]

Experimental Workflow for Handling Diisopropyl
Disulfide
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Workflow for Safe Handling of Diisopropyl Disulfide

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Prepare Workspace:
- Ensure adequate ventilation

- Remove ignition sources
- Ground equipment

Dispense Chemical:
- Use non-sparking tools

- Keep container closed when not in use

Perform Experiment

Decontaminate Workspace and Equipment

Segregate and Label Waste

Dispose of Waste via Approved Channels

Doff and Dispose of PPE Properly

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Diisopropyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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